4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(5-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO2/c1-8-2-3-9(14)6-11(8)10-4-5-15-7-12(10)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: ZMQUHJNNHYDSNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H10FNO2
• DSSTOX Substance ID: DTXSID60692485
• Molecular Weight: 231.22 g/mol
• CAS RN: 1261983-95-2

Description

4-(5-Fluoro-2-methylphenyl)nicotinic acid (FMPA) is a synthetic compound belonging to the class of compounds known as nicotinic acid derivatives. It is a white crystalline solid with a molecular weight of 225.19 g/mol and a melting point of 207-209 °C. FMPA has been used in a variety of scientific applications, including research into its biochemical and physiological effects, synthesis methods, and laboratory experiments.

Scientific Research Applications

4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has been studied extensively in the scientific literature and has been found to have a wide range of applications. It has been used in the synthesis of a variety of compounds, including 2-methyl-5-fluoropyridine, 2-methyl-5-fluoro-4-hydroxybenzoic acid, and 5-fluoro-2-methylbenzyl alcohol. It has also been used as a reagent in the synthesis of a variety of organic compounds, such as 2-methyl-5-fluoropyridine, 2-methyl-5-fluoro-4-hydroxybenzoic acid, and 5-fluoro-2-methylbenzyl alcohol. 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has also been used in the synthesis of a variety of pharmaceuticals, such as 5-fluoro-2-methylbenzyl alcohol and 5-fluoro-2-methylbenzyl chloride.

Mechanism of Action

The exact mechanism of action of 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% is not yet fully understood. However, it has been suggested that 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% acts as an agonist at nicotinic acetylcholine receptors, which are found in the central and peripheral nervous systems. It is thought that 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% binds to these receptors, leading to the activation of these receptors and the subsequent release of neurotransmitters, such as acetylcholine and glutamate.
Biochemical and Physiological Effects
4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the release of the neurotransmitter dopamine in the brain, which may be beneficial in the treatment of certain neurological disorders, such as Parkinson's disease. It has also been found to act as an antagonist of the serotonin 5-HT1A receptor, which may be beneficial in the treatment of depression and anxiety. Additionally, 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has been found to act as an agonist of the nicotinic acetylcholine receptor, which may be beneficial in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has a variety of advantages and limitations for laboratory experiments. One advantage of 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% is its high solubility in a variety of organic solvents, which makes it an ideal reagent for a variety of organic synthesis reactions. Additionally, 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% is a relatively stable compound and is not prone to decomposition or other forms of degradation. However, 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% is also a relatively expensive reagent and has a relatively low yield in certain reactions.

Future Directions

There are a variety of potential future directions for research into 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%. One such direction is the development of new synthesis methods for 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%. Additionally, further research into the biochemical and physiological effects of 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% may lead to the development of new therapeutic agents for the treatment of various neurological disorders. Additionally, further research into the mechanism of action of 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% may lead to the development of new drugs that target specific nicotinic acetylcholine receptors. Finally, further research into the advantages and limitations of 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% for laboratory experiments may lead to the development of more efficient and cost-effective methods for synthesizing and utilizing 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%.

Synthesis Methods

4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% can be synthesized using a variety of methods. One such method involves the reaction of 5-fluoro-2-methylbenzaldehyde with ethyl cyanoacetate in the presence of sodium hydroxide, followed by hydrogenation of the resulting product. This method has been found to be highly efficient and provides an excellent yield of 4-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%. Other methods of synthesis include the reaction of 5-fluoro-2-methylbenzaldehyde with ethyl cyanoacetate in the presence of an acidic catalyst, such as p-toluenesulfonic acid, and the reaction of 5-fluoro-2-methylbenzaldehyde with ethyl cyanoacetate in the presence of a base, such as sodium carbonate.